Cas no 50380-74-0 (1-Naphthalenecarbonitrile,4-amino-3-hydroxy-)

• Product Name: 1-Naphthalenecarbonitrile,4-amino-3-hydroxy-
• CAS No: 50380-74-0
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 376702
• PubChem ID: 170839
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile,4-amino-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,4-amino-3-hydroxy-
• 4-amino-3-hydroxynaphthalene-1-carbonitrile
• 1-Amino-4-cyano-2-naphthol
• BKJNOOATZWQVDU-UHFFFAOYSA-N
• 50380-74-0
• 4-cyano-2-hydroxynaphthylamine
• NS00032050
• 1-Naphthalenecarbonitrile, 4-amino-3-hydroxy-
• SCHEMBL8474768
• EINECS 256-568-7
• 1-Amino-2-oxy-4-cyannaphthalin
• DTXSID8068547

• Inchi： 1S/C11H8N2O/c12-6-7-5-10(14)11(13)9-4-2-1-3-8(7)9/h1-5,14H,13H2
• InChI Key： BKJNOOATZWQVDU-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=C2C=CC=CC2=C1N

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 1.9
• Topological Polar Surface Area: 70

Experimental Properties

• Density: 1.36
• Boiling Point: 415.8°C at 760 mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.733
• PSA: 70.04